Cas no 3698-10-0 (4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-)

4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo- structure
3698-10-0 structure
Product Name:4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
CAS No:3698-10-0
MF:C15H18N2OS2
MW:306.446220874786
CID:319218
PubChem ID:107455
Update Time:2025-04-19

4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
    • (5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 4-Thiazolidinone, 5-((4-(dimethylamino)phenyl)methylene)-3-propyl-2-thioxo-
    • 4-thiazolidinone, 5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-, (5Z)-
    • 5-[[4-(dimethylamino)phenyl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 3698-10-0
    • 4-Thiazolidinone, 5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
    • Inchi: 1S/C15H18N2OS2/c1-4-9-17-14(18)13(20-15(17)19)10-11-5-7-12(8-6-11)16(2)3/h5-8,10H,4,9H2,1-3H3
    • InChI Key: GPYZUAGEWSHVQW-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C1=CC1C=CC(=CC=1)N(C)C)=O)CCC)=S

Computed Properties

  • Exact Mass: 306.08624
  • Monoisotopic Mass: 306.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 450.7°C at 760 mmHg
  • Flash Point: 226.4°C
  • Refractive Index: 1.661
  • PSA: 23.55

4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo- Related Literature

  • 1. Crystal and molecular structure of a bis-p-bromobenzoate derivative of cyclograndisolide [3α-methoxy-9,19-cyclo-9β-lanost-24-en-27,23(R)-olide]
    F. H. Allen,James Trotter J. Chem. Soc. B 1971 1079
  • 2. Structures of mercury(II) halide adducts with transition-metal Lewis bases. Part II. Crystal structure of the 1 : 3 complex between dicarbonyl-π-cyclopentadienylcobalt and mercury(II) chloride
    Ian W. Nowell,D. R. Russell J. Chem. Soc. Dalton Trans. 1972 2396
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.